![molecular formula C22H19FN2O3S B2374395 5-benzyl-2-(4-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide CAS No. 951598-90-6](/img/structure/B2374395.png)
5-benzyl-2-(4-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide
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Description
5-benzyl-2-(4-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides, achieved through the ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides, demonstrates the potential for creating pharmacologically relevant derivatives. These derivatives have broad applications in medicinal and industrial fields due to their biological significance (Fülöpová et al., 2015).
A novel method for synthesizing 4,5-dihydro-1,4-benzothiazepin-3(2H)-ones derivatives has been developed. This method involves acylation of N-substituted 2-chloro-5-nitrobenzylamines, showcasing a pathway to generate compounds with potential biological activities (Volovnenko et al., 2011).
The study on 4-methoxy-1,5-benzothiazepine highlights the synthetic pathways leading to simple derivatives of the 1,4-thiazepine ring system. The oxidation of these compounds to their 1,1- dioxides forms has implications for further pharmacological exploration (Hofmann & Fischer, 1987).
Biological Activities and Potential Applications
Fluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles exhibit cytotoxic properties in vitro, suggesting their use in cancer research and potential therapeutic applications. The synthesis of these compounds provides a framework for the development of new antitumor agents (Hutchinson et al., 2001).
The synthesis of 1,4-benzodiazepines via Pd-catalyzed carboamination reactions offers a new route to generate compounds that could be significant in the development of CNS drugs, showcasing the versatility of benzothiadiazepine derivatives in medicinal chemistry (Neukom et al., 2011).
Properties
IUPAC Name |
5-benzyl-2-[(4-fluorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O3S/c23-19-12-10-18(11-13-19)14-24-16-22(26)25(15-17-6-2-1-3-7-17)20-8-4-5-9-21(20)29(24,27)28/h1-13H,14-16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAVWRFUEYSCVIG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=CC=C(C=C3)F)CC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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